Cas no 124643-45-4 (Benzenamine, 2-[(4-methylphenyl)ethynyl]-)

• Product Name: Benzenamine, 2-[(4-methylphenyl)ethynyl]-
• CAS No: 124643-45-4
• Molecular Formula: C₁₅H₁₃N
• Molecular Weight: 207.27042
• MDL: MFCD00168854
• CID: 1123774
• PubChem ID: 14341826

Benzenamine, 2-[(4-methylphenyl)ethynyl]- Properties

Names and Identifiers

• Benzenamine, 2-[(4-methylphenyl)ethynyl]-
• 2-[2-(4-methylphenyl)ethynyl]aniline
• 2-(p-tolylethynyl)aniline
• Benzenamine,2-[(4-methylphenyl)ethynyl]
• SY289765
• CS-0163436
• MFCD00168854
• DTXSID20559121
• AKOS027393721
• DS-18775
• 2-[(4-Methylphenyl)ethynyl]aniline
• SCHEMBL2980211
• 124643-45-4
• BMZWJMXJVGEQGL-UHFFFAOYSA-N
• {2-[(4-Methylphenyl)ethynyl]phenyl}amine
• F21395
• Benzenamine, 2-[2-(4-methylphenyl)ethynyl]-

• MDL： MFCD00168854
• InChIKey： BMZWJMXJVGEQGL-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H13N/c1-12-6-8-13(9-7-12)10-11-14-4-2-3-5-15(14)16/h2-9H,16H2,1H3
• SMILES： CC1=CC=C(C=C1)C#CC2=CC=CC=C2N

Computed Properties

• Exact Mass: 207.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 207.104799419g/mol
• Heavy Atom Count: 16
• Complexity: 274
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• LogP: 3.55820
• PSA: 26.02000